1-{2-[2-(2,4-dichlorophenoxy)ethoxy]ethyl}piperidine

• IUPAC Name: 1-[2-[2-(2,4-dichlorophenoxy)ethoxy]ethyl]piperidine
• InChI: InChI=1S/C15H21Cl2NO2/c16-13-4-5-15(14(17)12-13)20-11-10-19-9-8-18-6-2-1-3-7-18/h4-5,12H,1-3,6-11H2
• InChI Key: RCCDBSQLMMGVNJ-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)CCOCCOC2=C(C=C(C=C2)Cl)Cl
• Molecular Formula: C15H21Cl2NO2
• Molecular Weight: 318.2 g/mol

Description

1-{2-[2-(2,4-dichlorophenoxy)ethoxy]ethyl}piperidine, also known as DDEEP, is a chemical compound that has been extensively studied for its potential applications in scientific research.

Scientific Research Applications

1-{2-[2-(2,4-dichlorophenoxy)ethoxy]ethyl}piperidine has been studied for its potential applications in a variety of scientific research areas, including neuroscience, pharmacology, and toxicology. It has been shown to have neuroprotective effects in animal models of neurodegenerative disorders such as Parkinson's disease and Alzheimer's disease. Additionally, this compound has been shown to have potential applications in the treatment of drug addiction and withdrawal.

Mechanism of Action

The exact mechanism of action of 1-{2-[2-(2,4-dichlorophenoxy)ethoxy]ethyl}piperidine is not fully understood, but it is believed to act on a number of different neurotransmitter systems in the brain, including dopamine, serotonin, and glutamate. It has been shown to modulate the activity of these systems, leading to its neuroprotective and anti-addictive effects.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects in animal models, including the modulation of neurotransmitter release and the activation of cellular signaling pathways. It has also been shown to have antioxidant and anti-inflammatory effects, which may contribute to its neuroprotective effects.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 1-{2-[2-(2,4-dichlorophenoxy)ethoxy]ethyl}piperidine in lab experiments is its specificity for certain neurotransmitter systems, which allows researchers to study the effects of modulating these systems in a targeted manner. Additionally, this compound has been shown to have low toxicity and is well-tolerated in animal models. However, one limitation of using this compound in lab experiments is its limited solubility in water, which can make it difficult to administer in certain experimental settings.

Future Directions

There are a number of potential future directions for research on 1-{2-[2-(2,4-dichlorophenoxy)ethoxy]ethyl}piperidine, including further studies on its neuroprotective effects in animal models of neurodegenerative disorders, investigations into its potential applications in the treatment of drug addiction and withdrawal, and studies on its mechanism of action at the cellular and molecular levels. Additionally, researchers may explore ways to increase the solubility of this compound in water, which could make it a more versatile tool for lab experiments.

Synthesis Methods

1-{2-[2-(2,4-dichlorophenoxy)ethoxy]ethyl}piperidine can be synthesized using a number of different methods, including the reaction of 2-(2,4-dichlorophenoxy)ethanol with piperidine in the presence of a catalyst. Other methods include the reaction of 2-(2,4-dichlorophenoxy)ethylamine with piperidine and the reaction of 2-(2,4-dichlorophenoxy)ethylchloride with piperidine.